N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide
• InChI: InChI=1S/C21H18N2O5S/c24-21(22-16-9-10-19-20(14-16)28-12-11-27-19)15-5-4-6-17(13-15)23-29(25,26)18-7-2-1-3-8-18/h1-10,13-14,23H,11-12H2,(H,22,24)
• InChI Key: ZFQSOGCGMKOBPX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H18N2O5S
• Molecular Weight: 410.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and biotechnology.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide involves its ability to bind to specific enzymes and proteins, leading to their inhibition. For example, this compound has been shown to bind to the active site of the proteasome, preventing the degradation of proteins and leading to their accumulation within cells. It has also been shown to inhibit various kinases and histone deacetylases, which play important roles in cell signaling and gene expression.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects in cells and organisms. For example, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells, as well as reduce inflammation in various disease models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide in lab experiments is its ability to selectively target specific enzymes and proteins, making it a useful tool for studying their functions. However, one of the limitations of using this compound is its potential toxicity and off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide. One area of research is the development of more selective and potent analogs of this compound for use in drug discovery and development. Another area of research is the study of the effects of this compound on various disease models, including cancer, inflammation, and neurodegenerative diseases. Finally, the potential use of this compound in combination with other drugs or therapies is an area of interest for future research.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide can be achieved through a multi-step process. One of the most common methods involves the reaction of 3-aminobenzoic acid with p-toluenesulfonyl chloride to form N-(p-toluenesulfonyl)-3-aminobenzoic acid. This intermediate is then reacted with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid to form the final product.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylsulfonyl)amino]benzamide has been widely used in scientific research for its potential applications in the field of medicine and biotechnology. This compound has been studied for its ability to inhibit various enzymes and proteins, including the proteasome, kinases, and histone deacetylases. It has also been shown to have anti-inflammatory and anti-tumor properties.